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Compound of Interest

Compound Name: Dibutyl ethylhexanoyl! glutamide

Cat. No.: B3052933

An In-depth Technical Guide to the Physical and Chemical Properties of Dibutyl
Ethylhexanoyl Glutamide

Introduction

Dibutyl ethylhexanoyl glutamide is a synthetic amino acid derivative, specifically a diamide of
glutamic acid. It is a low molecular weight organogelator, meaning it can self-assemble in
organic liquids to form a three-dimensional network, resulting in the formation of a gel.[1][2][3]
This property makes it a highly effective gelling agent and stabilizer in a variety of applications,
particularly in the cosmetics and personal care industries.[4][5][6][7] This technical guide
provides a comprehensive overview of the physical and chemical properties of dibutyl
ethylhexanoyl glutamide, along with its synthesis and mechanism of action as a gelling

agent.

Chemical Identity

A clear identification of a chemical compound is crucial for scientific research and application.
The following table summarizes the key identifiers for dibutyl ethylhexanoyl glutamide.
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Identifier Value Source(s)

(2S)-N,N"-dibutyl-2-(2-

IUPAC Name ethylhexanoylamino)pentanedi  [1][4][8]
amide
CAS Number 486455-65-6, 861390-34-3 [1][41[81[9]

EB-21, DJ EG, (2S)-N1,N5-
Dibutyl-2-((2-ethyl-1-

Synonyms : . [6]E]
oxohexyl)amino)pentanediami
de

Molecular Formula C21H41N303 (1104181911101
OVUBDKNXJHOLMI-

InChl Key [1][4][10]

ZVAWYAOSSA-N

Physical and Chemical Properties

The physical and chemical properties of dibutyl ethylhexanoyl glutamide are fundamental to
its function as an organogelator. These properties are summarized in the table below.
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Property Value Source(s)
Molecular Weight 383.6 g/mol [11[41181[10]
Appearance White to off-white solid/powder  [9]
Slightly soluble in water;
- Soluble in oils and emollients
Solubility [O1[11]
at elevated temperatures (90-
120 °C)
The melting point is dependent
on the concentration and the
] ] solvent used. For instance, a
Melting Point o [11]
0.5% concentration in a
solvent may require heating to
115°C to dissolve.
Boiling Point 642.0 £ 50.0 °C [12]
Density 0.974 £ 0.06 g/mL [12]
- Stable under normal
Stability [9][13]

conditions.

Synthesis of Dibutyl Ethylhexanoyl Glutamide

The synthesis of dibutyl ethylhexanoyl glutamide is a multi-step process that typically

involves the acylation and amidation of L-glutamic acid.[1]

Synthesis Pathway

The general synthesis involves reacting L-glutamic acid with 2-ethylhexanoyl chloride and

dibutylamine.[1] The amino group of L-glutamic acid is acylated by 2-ethylhexanoyl chloride,

and the two carboxylic acid groups of L-glutamic acid are amidated by dibutylamine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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